3-(4-Aminopiperidin-1-yl)-2,2-dimethylpropionic acid methyl ester dihydrochloride

• IUPAC Name: methyl 3-(4-aminopiperidin-1-yl)-2,2-dimethylpropanoate;dihydrochloride
• InChI: InChI=1S/C11H22N2O2.2ClH/c1-11(2,10(14)15-3)8-13-6-4-9(12)5-7-13;;/h9H,4-8,12H2,1-3H3;2*1H
• InChI Key: AFNAHGFJUCUUKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1CCC(CC1)N)C(=O)OC.Cl.Cl
• Molecular Formula: C11H24Cl2N2O2
• Molecular Weight: 287.22 g/mol

Description

“3-(4-Aminopiperidin-1-yl)-2,2-dimethylpropionic acid methyl ester dihydrochloride” is a chemical compound with the CAS Number: 294180-07-7. It has a molecular weight of 259.18. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of similar piperidine derivatives has been reported in the literature. For instance, an enantioselective multistage synthesis of (3S, 4R)-3-hydroxypiperidine-4-carboxylic acid was accomplished, which included a key one-pot azide reductive cyclization of aldehyde. The resulting intermediate can be used for further modification and for obtaining various analogs of the final product.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H18N2O2.2ClH/c1-13-9(12)4-7-11-5-2-8(10)3-6-11;;/h8H,2-7,10H2,1H3;2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature. It has a melting point of 213-215°C.

Scientific Research Applications

Pharmaceutical Applications

Piperidine derivatives are known for their pharmaceutical applications, particularly in the discovery and biological evaluation of potential drugs. .

Anticancer Research

There has been research on compounds bearing a 3-(4-aminopiperidin-1-yl) structure as anticancer agents. .

Chemical Synthesis

The esters of 3-oxocarboxylic acid, which are related to the compound , have been used in chemical synthesis to produce products with multiple stereocenters. .

Safety and Hazards

The compound has been classified under GHS07, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

It’s known that piperidine derivatives, which this compound is a part of, are present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry and are among the most important synthetic fragments for designing drugs .

Mode of Action

It’s known that piperidine derivatives can interact with various biological targets due to their versatile structure .

Biochemical Pathways

Piperidine derivatives are known to be involved in a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Given the wide range of pharmaceutical applications of piperidine derivatives, it’s likely that this compound could have diverse effects at the molecular and cellular level .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound .